Cas no 1807120-55-3 (4-Bromomethyl-2-cyano-3-ethylbenzoic acid)

• Product Name: 4-Bromomethyl-2-cyano-3-ethylbenzoic acid
• CAS No: 1807120-55-3
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5038423
• Update Time: 2025-05-26

4-Bromomethyl-2-cyano-3-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-2-cyano-3-ethylbenzoic acid

• Inchi： 1S/C11H10BrNO2/c1-2-8-7(5-12)3-4-9(11(14)15)10(8)6-13/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： HPCIYTYWIGKLOR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)O)=C(C#N)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromomethyl-2-cyano-3-ethylbenzoic acid

4-Bromomethyl-2-cyano-3-ethylbenzoic acid (CAS No. 1807120-55-3): A Comprehensive Overview

4-Bromomethyl-2-cyano-3-ethylbenzoic acid (CAS No. 1807120-55-3) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its bromomethyl, cyano, and ethyl substituents on a benzoic acid backbone, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 4-Bromomethyl-2-cyano-3-ethylbenzoic acid is C₁₁H₉BrNO₂, and its molecular weight is 267.10 g/mol. The presence of the bromomethyl group provides a reactive site for further functionalization, while the cyano and ethyl groups contribute to its unique electronic and steric properties. These features make 4-Bromomethyl-2-cyano-3-ethylbenzoic acid an attractive starting material for the synthesis of complex organic molecules with potential therapeutic applications.

In recent years, there has been a growing interest in the use of 4-Bromomethyl-2-cyano-3-ethylbenzoic acid as a building block for the development of novel drugs and bioactive compounds. One notable area of research involves its application in the synthesis of inhibitors for various enzymes and receptors. For instance, studies have shown that derivatives of this compound can effectively inhibit key enzymes involved in cancer progression, such as protein kinases and proteases. This has led to its exploration as a potential lead compound in anticancer drug discovery.

Beyond cancer research, 4-Bromomethyl-2-cyano-3-ethylbenzoic acid has also shown promise in the development of treatments for neurodegenerative diseases. Researchers have synthesized derivatives that exhibit neuroprotective properties by modulating specific signaling pathways associated with neuronal survival and function. These findings highlight the versatility of this compound in addressing a wide range of therapeutic targets.

The synthetic accessibility of 4-Bromomethyl-2-cyano-3-ethylbenzoic acid is another factor contributing to its popularity in chemical research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One common approach involves the bromination of a suitable precursor followed by subsequent functional group transformations to introduce the cyano and ethyl substituents. The robustness and scalability of these synthetic methods ensure that 4-Bromomethyl-2-cyano-3-ethylbenzoic acid can be readily accessed for further chemical modifications.

In addition to its use as an intermediate in drug discovery, 4-Bromomethyl-2-cyano-3-ethylbenzoic acid has also found applications in materials science. Its unique electronic properties make it a suitable candidate for the development of functional materials with applications in electronics and energy storage. For example, derivatives of this compound have been used to create conductive polymers and electroactive materials with potential uses in organic electronics and battery technologies.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the environmental fate and toxicity of 4-Bromomethyl-2-cyano-3-ethylbenzoic acid have shown that it exhibits low toxicity to aquatic organisms when used at appropriate concentrations. However, proper handling and disposal practices are essential to minimize any potential environmental risks associated with its use.

In conclusion, 4-Bromomethyl-2-cyano-3-ethylbenzoic acid (CAS No. 1807120-55-3) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an invaluable intermediate for the synthesis of bioactive molecules, pharmaceuticals, and functional materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.